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Compound of Interest

Compound Name: Chlorsulfuron

Cat. No.: B1668881 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address Chlorsulfuron carryover injury in rotational crops.

Frequently Asked Questions (FAQs)
Q1: What is Chlorsulfuron and why is carryover a concern?

A1: Chlorsulfuron is a selective, systemic sulfonylurea herbicide used for broadleaf weed

control in cereal crops.[1][2] It works by inhibiting acetolactate synthase (ALS), an enzyme

essential for the production of certain amino acids in plants.[3][4][5] The concern with carryover

arises from its persistence in the soil, which can lead to injury in subsequent, sensitive

rotational crops.

Q2: What are the primary factors influencing Chlorsulfuron carryover?

A2: The persistence of Chlorsulfuron in the soil is primarily influenced by soil pH, microbial

activity, soil temperature, and moisture.

Soil pH: Chlorsulfuron degradation is highly dependent on soil pH. It breaks down more

rapidly in acidic soils through chemical hydrolysis. In alkaline soils (pH > 7), its degradation is

much slower, leading to a higher risk of carryover.
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Microbial Activity: Soil microorganisms play a crucial role in breaking down Chlorsulfuron.

Conditions that favor microbial activity, such as warm temperatures and adequate soil

moisture, will accelerate its degradation.

Soil Temperature and Moisture: Higher soil temperatures and moisture levels generally

increase the rate of both chemical and microbial degradation of Chlorsulfuron. Dry and cold

conditions can significantly slow down its breakdown, increasing the risk of carryover.

Q3: Which rotational crops are most sensitive to Chlorsulfuron carryover?

A3: A variety of broadleaf crops are sensitive to Chlorsulfuron residues. These include, but

are not limited to, corn, sorghum, soybeans, sunflowers, canola, flax, and various legumes like

alfalfa and peas.

Q4: How can I mitigate the risk of Chlorsulfuron carryover?

A4: Several strategies can be employed to reduce the risk of carryover injury:

Crop Rotation Management: Adhere strictly to the plant-back intervals specified on the

herbicide label. These intervals are often dependent on the application rate and soil pH.

Tillage: Tillage can help to dilute the herbicide residue in the soil and stimulate microbial

activity, which can enhance its degradation.

Soil pH Management: Maintaining a soil pH in the range of 6.5 to 7.0 can help reduce the

carryover potential for most herbicides.

Application Timing: Applying Chlorsulfuron earlier in the season allows for a longer period

for degradation before planting a rotational crop.

Field Bioassay: Before planting a sensitive crop, conduct a field bioassay to determine if

harmful levels of Chlorsulfuron residue are present in the soil.

Troubleshooting Guides
Scenario 1: My corn seedlings are stunted and showing interveinal chlorosis (yellowing

between the veins). Could this be Chlorsulfuron carryover?
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Answer: Yes, these are classic symptoms of sulfonylurea herbicide injury in corn.

Chlorsulfuron carryover can lead to stunting, interveinal chlorosis, and in some cases,

purpling of the leaves. The roots may also appear pruned or have a "bottle-brush" appearance.

To confirm, consider the following:

Field History: Was Chlorsulfuron or another ALS inhibitor herbicide applied in the previous

season?

Soil pH: Is the soil pH in the affected area alkaline (above 7.0)?

Weather Conditions: Were the conditions following the herbicide application dry and/or cold?

Pattern of Injury: Is the injury more severe in areas of spray overlap, headlands, or on higher

pH soils?

Conduct a Bioassay: If you have untreated soil from a similar area, you can conduct a pot

bioassay by planting corn in both the suspect soil and the clean soil to compare growth.

Scenario 2: My soybean plants are stunted, and the newer leaves are yellowing. Is

Chlorsulfuron carryover the likely cause?

Answer: Stunting and chlorosis of new growth are characteristic symptoms of ALS inhibitor

injury in soybeans. You may also observe purplish veins on the leaves.

Troubleshooting steps:

Review Herbicide Records: Check if Chlorsulfuron or a similar herbicide was used in the

previous crop.

Examine the Roots: Carefully excavate a few plants. Damaged roots, specifically a reduction

in lateral root growth, can be an indicator of sulfonylurea carryover.

Soil Testing: For a definitive diagnosis, a soil sample from the affected area can be sent to a

laboratory for residue analysis.

Scenario 3: My sunflowers are showing stunted growth and poor flower development. I suspect

Chlorsulfuron carryover. What should I do?
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Answer: Sunflowers are highly sensitive to Chlorsulfuron residues. Injury symptoms can

include stunting and abnormal flower initiation.

Actionable steps:

Confirm Field History: Verify the use of Chlorsulfuron in the preceding seasons.

Visual Inspection: Look for patterns of injury across the field that might correlate with

previous spray patterns or soil type variations.

Future Prevention: If Chlorsulfuron carryover is confirmed, it is crucial to adjust future crop

rotation plans and consider alternative weed management strategies in that field.

Data Presentation
Table 1: Chlorsulfuron Plant-Back Intervals for Rotational Crops based on Soil pH

Soil pH Range Rotational Crop
Minimum Recropping
Interval (Months)

Up to 7.5
Wheat, Triticale, Barley, Oats,

Cereal Rye
0

Canola, Flax 9

Soybeans, Corn, Sorghum 22

Sunflowers, Lentils, Peas 26

7.6 - 8.5
Wheat, Triticale, Barley, Oats,

Cereal Rye
0

Other Cereal Millets 3

Maize, Sorghum, Sunflowers 9

Other crops Field bioassay required

8.6 and above
Chlorsulfuron use is not

recommended
-
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Data compiled from product labels. Always consult the specific product label for the most

accurate and up-to-date information.

Experimental Protocols
Protocol 1: Field Bioassay for Chlorsulfuron Residue
This protocol outlines a simple method to assess the potential for Chlorsulfuron carryover

injury to a sensitive rotational crop.

Materials:

Shovel or soil probe

Buckets for soil collection

Pots (3-4 inch diameter)

Seeds of the intended rotational crop (e.g., corn, soybeans, sunflower)

Untreated soil from a fence line or an area with no history of Chlorsulfuron application (for

control)

Water

Procedure:

Soil Sampling:

Collect representative soil samples from the field in question. Take samples from various

locations, including high and low spots, and different soil types within the field.

Sample the top 2 to 4 inches of soil.

Collect a separate sample of untreated soil to serve as a control.

Potting and Planting:
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Fill several pots with the field soil and an equal number of pots with the untreated control

soil.

Label each pot clearly.

Plant 3-6 seeds of the intended rotational crop in each pot.

Growth and Observation:

Place the pots in a warm, sunny location, such as a greenhouse or a sunny windowsill.

Water the pots as needed, keeping the soil moist but not waterlogged.

Observe the plants for at least three weeks after germination.

Evaluation:

Compare the growth of the plants in the field soil to the plants in the control soil.

Look for symptoms of herbicide injury in the plants grown in the field soil, such as stunting,

chlorosis, or root abnormalities.

If the plants in the field soil show significant injury compared to the control plants, there is

a high risk of crop failure if that crop is planted in the field.

Protocol 2: Laboratory Analysis of Chlorsulfuron
Residues in Soil by LC-MS/MS
This protocol provides a general outline for the quantitative analysis of Chlorsulfuron residues

in soil samples.

1. Sample Preparation and Fortification:

Store soil samples frozen at approximately -20°C until analysis.

Thaw and mix the soil sample thoroughly by hand.

Accurately weigh 7.5 g (± 1%) of soil into a 50-mL plastic centrifuge tube.
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For quality control, fortify blank soil samples with a known concentration of Chlorsulfuron
standard solution.

2. Extraction:

Add two 1/4" steel balls and 15 mL of an extraction solution (e.g., 50:50 0.1 M aqueous

ammonium carbonate: acetonitrile) to each sample tube.

Homogenize the samples on a grinder for 3 minutes at approximately 1000 strokes per

minute.

Centrifuge the samples for 10 minutes at approximately 3000 RPM to separate the soil

particles.

Transfer the supernatant to a clean 50-mL centrifuge tube.

Repeat the extraction process with another 15 mL of the extraction solution.

3. Sample Cleanup (Dispersive Solid-Phase Extraction - dSPE):

To a 10 mL aliquot of the combined extracts, add a suitable dSPE material (e.g., bulk Strong

Anion Exchange - SAX) to remove interfering substances.

Vortex and centrifuge the sample.

Pass the supernatant through a graphitized carbon SPE cartridge.

Collect the eluate and evaporate it to a volume of less than 4 mL.

Dilute the final extract to 4 mL with 0.10 M aqueous ammonium carbonate.

4. LC-MS/MS Analysis:

Transfer an aliquot of the final extract to an autosampler vial.

Inject the sample into a liquid chromatography system coupled with a tandem mass

spectrometer (LC-MS/MS).
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Separate Chlorsulfuron from co-extracts using a reverse-phase C18 column with a suitable

mobile phase gradient (e.g., water and methanol with ammonium formate and formic acid).

Detect and quantify Chlorsulfuron using positive ion electrospray mass spectrometry/mass

spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode.

5. Quantification:

Prepare a calibration curve using standard solutions of Chlorsulfuron of known

concentrations.

Calculate the concentration of Chlorsulfuron in the soil samples by comparing their peak

areas to the calibration curve.
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Caption: Factors influencing Chlorsulfuron carryover risk in soil.
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Caption: Experimental workflow for a field bioassay.
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Caption: Decision tree for crop rotation after Chlorsulfuron use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Managing Chlorsulfuron
Carryover in Rotational Crops]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668881#reducing-chlorsulfuron-carryover-injury-to-
rotational-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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